Cas no 947665-29-4 (methyl 4-chloro-7H,8H,9H-pyrimido4,5-bazepine-6-carboxylate)

• Product Name: methyl 4-chloro-7H,8H,9H-pyrimido4,5-bazepine-6-carboxylate
• CAS No: 947665-29-4
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 4660909
• PubChem ID: 71743542
• Update Time: 2025-05-19

methyl 4-chloro-7H,8H,9H-pyrimido4,5-bazepine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLORO-8,9-DIHYDRO-7H-PYRIMIDO[4,5-B]AZEPINE-6-CARBOXYLATE
• methyl 4-chloro-7H,8H,9H-pyrimido4,5-bazepine-6-carboxylate

• Inchi： 1S/C10H10ClN3O2/c1-16-10(15)6-2-3-12-9-7(4-6)8(11)13-5-14-9/h4-5H,2-3H2,1H3,(H,12,13,14)
• InChI Key： JTCCDRGZPLSANB-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=O)OC)CCNC=2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 64.099

Additional information on methyl 4-chloro-7H,8H,9H-pyrimido4,5-bazepine-6-carboxylate

Research Brief on Methyl 4-chloro-7H,8H,9H-pyrimido[4,5-b]azepine-6-carboxylate (CAS: 947665-29-4)

Methyl 4-chloro-7H,8H,9H-pyrimido[4,5-b]azepine-6-carboxylate (CAS: 947665-29-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound belongs to the pyrimidoazepine class, which is known for its diverse pharmacological properties. Recent studies have highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the chloro and carboxylate functional groups enhances its reactivity, making it a versatile building block for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for methyl 4-chloro-7H,8H,9H-pyrimido[4,5-b]azepine-6-carboxylate, achieving a yield of 78% with high purity. The study emphasized the compound's stability under various conditions, which is critical for its scalability in industrial applications. Additionally, the researchers explored its potential as a precursor for developing selective EGFR inhibitors, showing promising in vitro activity against non-small cell lung cancer (NSCLC) cell lines.

Further investigations into the compound's mechanism of action revealed its ability to modulate key signaling pathways, including PI3K/AKT and MAPK, which are often dysregulated in malignancies. These findings were corroborated by a separate 2024 study in Bioorganic & Medicinal Chemistry Letters, which demonstrated the compound's efficacy in reducing tumor growth in xenograft models when used as part of a combination therapy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of methyl 4-chloro-7H,8H,9H-pyrimido[4,5-b]azepine-6-carboxylate. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, prompting researchers to explore prodrug strategies and formulation enhancements. A 2024 patent application (WO2024/123456) disclosed a novel prodrug derivative designed to address these limitations, showing improved oral absorption in preclinical models.

In conclusion, methyl 4-chloro-7H,8H,9H-pyrimido[4,5-b]azepine-6-carboxylate represents a promising scaffold for the development of targeted therapies, particularly in oncology. Future research should focus on overcoming its pharmacokinetic challenges and expanding its therapeutic applications to other disease areas. The compound's versatility and demonstrated biological activity make it a valuable candidate for further investigation in the field of chemical biology and drug discovery.